Cas no 40804-81-7 (2-(1,3-benzodioxol-5-yl)-1-phenyl-1-ethanone)

2-(1,3-benzodioxol-5-yl)-1-phenyl-1-ethanone structure
40804-81-7 structure
Product Name:2-(1,3-benzodioxol-5-yl)-1-phenyl-1-ethanone
CAS No:40804-81-7
MF:C15H12O3
MW:240.253984451294
CID:926214
PubChem ID:3754325
Update Time:2025-04-19

2-(1,3-benzodioxol-5-yl)-1-phenyl-1-ethanone Chemical and Physical Properties

Names and Identifiers

    • 2-(1,3-benzodioxol-5-yl)-1-phenyl-1-ethanone
    • 2-(1,3-BENZODIOXOL-5-YL)-1-PHENYL-1-ETHANONE, 95+
    • 2-(1,3-Benzodioxol-5-yl)-1-phenylethanone
    • 2-(3,4-methylenedioxyphenyl)-1-phenylethanone
    • 2-(benzo[d][1,3]dioxol-5-yl)-1-phenylethanone
    • 2-piperonylacetophenone
    • 3',4'-Methylendioxy-desoxybenzoin
    • 3',4'-methylenedioxy-deoxybenzoin
    • AC1MWSEU
    • AG-A-27365
    • CTK7F8245
    • FT-0608354
    • HMS1443C09
    • IDI1_015664
    • Maybridge3_004277
    • SureCN1554690
    • 2-(1,3-Benzodioxol-5-yl)-1-phenyl-1-ethanone,95%+
    • 3,4-methylenedioxy phenyl acetophenone
    • 40804-81-7
    • MMKTWYBKNSDUEN-UHFFFAOYSA-N
    • DTXSID00395963
    • SCHEMBL1554690
    • Inchi: 1S/C15H12O3/c16-13(12-4-2-1-3-5-12)8-11-6-7-14-15(9-11)18-10-17-14/h1-7,9H,8,10H2
    • InChI Key: MMKTWYBKNSDUEN-UHFFFAOYSA-N
    • SMILES: O1COC2=CC=C(C=C12)CC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 240.078644241g/mol
  • Monoisotopic Mass: 240.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 35.5Ų
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD